Cas no 2196076-59-0 (1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one)

1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one is a synthetic organic compound with notable structural features. It exhibits high purity and stability, making it suitable for various applications in pharmaceutical research and chemical synthesis. Its unique piperazine and thiazole moieties contribute to its potential in bioactive compound development. This compound is ideal for exploring novel chemical entities with potential therapeutic applications.
1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one structure
2196076-59-0 structure
Product Name:1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one
CAS No:2196076-59-0
MF:C11H15N3OS
MW:237.32130074501
CID:5409905
Update Time:2025-10-16

1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one
    • Inchi: 1S/C11H15N3OS/c1-2-11(15)14-5-3-13(4-6-14)7-10-8-16-9-12-10/h2,8-9H,1,3-7H2
    • InChI Key: LNIHAXUAJSFOMW-UHFFFAOYSA-N
    • SMILES: C(N1CCN(CC2=CSC=N2)CC1)(=O)C=C

Experimental Properties

  • Density: 1.233±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 416.3±40.0 °C(Predicted)
  • pka: 4.74±0.10(Predicted)

1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6688985-1.0g
1-{4-[(1,3-thiazol-4-yl)methyl]piperazin-1-yl}prop-2-en-1-one
2196076-59-0 95.0%
1.0g
$0.0 2025-03-13

Additional information on 1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one

Recent Advances in the Study of 1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2196076-59-0)

The compound 1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2196076-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one to enhance its pharmacological properties. Researchers have employed various synthetic strategies to modify the thiazole and piperazine moieties, aiming to improve the compound's bioavailability and target specificity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the synthesized derivatives.

In vitro and in vivo studies have demonstrated that 1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one exhibits promising activity against a range of biological targets. Notably, the compound has shown inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anticancer agents. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for its biological effects.

Pharmacokinetic and toxicity profiling of 1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one have also been conducted to assess its suitability for clinical development. Preliminary results indicate favorable absorption and distribution profiles, with manageable toxicity levels at therapeutic doses. However, additional studies are required to address potential off-target effects and optimize the dosing regimen for human trials.

In conclusion, the recent research on 1-[4-(4-Thiazolylmethyl)-1-piperazinyl]-2-propen-1-one (CAS: 2196076-59-0) highlights its potential as a versatile scaffold for drug discovery. The compound's unique structural features and promising biological activity make it a valuable candidate for further investigation. Future studies should focus on expanding the structure-activity relationship (SAR) profile, exploring combination therapies, and advancing the compound through preclinical and clinical development stages.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.